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Compound of Interest

Compound Name: 1-Hydroxy-2(1H)-quinolinone

CAS No.: 58-57-1

Cat. No.: B1296184

Get Quote

1-Hydroxy-2(1H)-quinolinone, also known as 1-hydroxyquinolin-2-one, is a heterocyclic

compound featuring a quinoline core with a hydroxyl group on the nitrogen atom and a

carbonyl group at the 2-position.[1] Its unique electronic and structural features make it a

valuable intermediate in organic synthesis and a scaffold for developing novel therapeutic

agents.[2][3]
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Identifier Value Source

CAS Number 58-57-1 PubChem[1]

Molecular Formula C₉H₇NO₂ PubChem[1]

Molecular Weight 161.16 g/mol PubChem[1]

IUPAC Name 1-hydroxyquinolin-2-one PubChem[1]

Synonyms
2-Hydroxyquinoline 1-oxide,

Carbostyril, 1-hydroxy-
PubChem[1]

Appearance Off-White to Pale Orange Solid Pharmaffiliates[4]

Storage 2-8°C, Refrigerator Pharmaffiliates[4]

Synthesis of 1-Hydroxy-2(1H)-quinolinone
The synthesis of quinolinone derivatives can be achieved through various methods. One

notable approach is the photocatalytic rearrangement of quinoline-N-oxides. This method is

advantageous due to its high atom economy and reliance on a reagent-free photocatalytic

mechanism.[2]

Conceptual Workflow for Photocatalytic Synthesis
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Caption: Workflow for the photocatalytic synthesis of 1-Hydroxy-2(1H)-quinolinone.

Experimental Protocol: Photocatalytic Synthesis
The following protocol is a representative example of the synthesis of a quinolin-2(1H)-one

derivative from the corresponding quinoline-N-oxide, illustrating the principles of the

photocatalytic approach.

Preparation of the Reaction Mixture: In a quartz reaction vessel, dissolve the starting

quinoline-N-oxide in argon-saturated acetonitrile. The concentration of the starting material is

a critical parameter that can influence the reaction rate.[2]

Photocatalysis: Irradiate the reaction mixture with a blue LED light source at room

temperature. The progress of the reaction can be monitored by taking aliquots at regular

intervals and analyzing them using ¹H NMR spectroscopy.[2]
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Work-up and Purification: Upon completion of the reaction, the solvent is removed under

reduced pressure. The resulting crude product is then purified using column chromatography

on silica gel to yield the pure 1-Hydroxy-2(1H)-quinolinone.

Spectroscopic Characterization
The structural elucidation of 1-Hydroxy-2(1H)-quinolinone relies on a combination of

spectroscopic techniques. The tautomeric equilibrium between the lactim (2-hydroxyquinoline)

and lactam (2(1H)-quinolone) forms significantly influences the spectroscopic data, with the

lactam form being predominant in polar solvents.[5]

Table 2: Spectroscopic Data for 1-Hydroxy-2(1H)-quinolinone and Related Structures
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Technique Key Observations Reference

¹H NMR

Aromatic protons typically

appear as multiplets in the

range of 7.16-7.83 ppm. The

OH and NH protons show

signals at approximately 12.90

and 11.18 ppm, respectively.

ResearchGate[6]

¹³C NMR

The carbonyl carbon (C-2) and

the carbon bearing the

hydroxyl group (C-4 in related

compounds) are typically

downfield, with chemical shifts

around 163.57 ppm and

162.43 ppm, respectively.

ResearchGate[6]

IR Spectroscopy

Characteristic bands include a

broad O-H stretch around

3400-2800 cm⁻¹, a C=O

stretch near 1657 cm⁻¹, and

C=C aromatic stretches

around 1508 cm⁻¹.[6][7]

ResearchGate[6]

Mass Spectrometry

The mass spectrum will show

a molecular ion peak

corresponding to the molecular

weight of the compound

(161.16 g/mol ).[1]

PubChem[1]

Applications in Research and Drug Development
The quinolinone scaffold is a "privileged structure" in medicinal chemistry, appearing in

numerous natural products and pharmacologically active compounds.[2] Derivatives of

quinolinone exhibit a broad spectrum of biological activities, making them attractive candidates

for drug discovery programs.[3][8]

Key Biological Activities of Quinolinone Derivatives:
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Antimicrobial Agents: Fluoroquinolones are a well-established class of antibiotics that target

bacterial DNA gyrase and topoisomerase IV, leading to bacterial cell death.[9]

Anticancer Activity: Certain quinolinone derivatives have demonstrated antiproliferative

effects, highlighting their potential as anticancer agents.[8]

Antiviral and Antifungal Properties: The quinolinone core is present in compounds with

promising antiviral and antifungal activities.[10]

Herbicidal Activity: Some hydroxyquinoline derivatives have been investigated for their

herbicidal properties, primarily through the inhibition of photosystem II.[3]

Illustrative Mechanism of Action: Fluoroquinolone
Antibiotics
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Caption: Simplified mechanism of action for fluoroquinolone antibiotics.

Conclusion
1-Hydroxy-2(1H)-quinolinone is a versatile heterocyclic compound with a rich chemical profile

and significant potential in various scientific domains. Its synthesis, characterization, and

application are of great interest to researchers in organic synthesis, medicinal chemistry, and
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materials science. A comprehensive understanding of its properties and reactivity is crucial for

leveraging this scaffold to develop novel molecules with desired functionalities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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